(3R)-3-Amino-3-(5-fluoro-3-methoxyphenyl)propanenitrile

Specification

• Molecular Formula: C10H11FN2O
• Molecular Weight: 194.21 g/mol
• IUPAC Name: (3R)-3-amino-3-(3-fluoro-5-methoxyphenyl)propanenitrile
• Standard InChI: InChI=1S/C10H11FN2O/c1-14-9-5-7(4-8(11)6-9)10(13)2-3-12/h4-6,10H,2,13H2,1H3/t10-/m1/s1
• Standard InChI Key: NGUZBHWMLKJGLB-SNVBAGLBSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1)[C@@H](CC#N)N)F
• Canonical SMILES: COC1=CC(=CC(=C1)C(CC#N)N)F

Introduction

(3R)-3-Amino-3-(5-fluoro-3-methoxyphenyl)propanenitrile is a chiral organic compound with potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features and chemical properties, making it a subject of interest for synthetic chemistry and drug discovery.

Stereochemistry

The "(3R)" designation indicates the compound's stereochemistry, which is critical for its interaction with biological systems. The chiral center at the third carbon atom provides specificity in binding to enzymes or receptors, which is often essential for pharmacological activity.

Applications

Although specific biological activities of (3R)-3-Amino-3-(5-fluoro-3-methoxyphenyl)propanenitrile are not well-documented in the provided sources, compounds with similar structures have been investigated for:

• Anticancer properties.

• Enzyme inhibition.

• Use as intermediates in the synthesis of pharmaceuticals.

Synthesis

The synthesis of this compound typically involves:

• Starting from fluoro-substituted benzene derivatives.

• Introducing the methoxy group via methylation.

• Functionalizing with an amino group and a nitrile group through multi-step organic reactions.

Suppliers

The compound is commercially available from global suppliers, primarily in China:

• LABTER PHARMATECH (Beijing) Co., Ltd.

• Hebei Boxin Biotechnology Co., Ltd.